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Compound of Interest

Compound Name: 2,2-Dimethylpentanoic acid

Cat. No.: B075166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,2-Dimethylpentanoic acid, a branched-chain carboxylic acid, is a versatile chemical

intermediate with significant potential across various industrial sectors. This technical guide

provides an in-depth analysis of its core applications, focusing on its established role in

pharmaceuticals and its emerging utility in the synthesis of high-performance lubricants,

polymers, and plasticizers. Detailed experimental protocols, quantitative data, and process

visualizations are presented to facilitate further research and development in leveraging the

unique properties of this compound.

Introduction to 2,2-Dimethylpentanoic Acid
2,2-Dimethylpentanoic acid, also known as neoheptanoic acid, is a seven-carbon carboxylic

acid with a quaternary carbon atom adjacent to the carboxyl group. This unique structural

feature, the neo-structure, imparts exceptional thermal and oxidative stability to its derivatives,

making them highly valuable in demanding industrial applications.

Physicochemical Properties
A summary of the key physicochemical properties of 2,2-Dimethylpentanoic acid is presented

in Table 1.
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Property Value Reference

Molecular Formula C7H14O2 [1][2]

Molar Mass 130.18 g/mol [1][2]

Appearance Liquid [3]

Density 0.918 g/mL at 20 °C [1][4]

Boiling Point 200-205 °C [1]

Melting Point -55.77 °C (estimate) [1]

Refractive Index n20/D 1.422 [3]

CAS Number 1185-39-3 [4]

Pharmaceutical Applications: A Cornerstone
Intermediate
The most prominent industrial application of 2,2-Dimethylpentanoic acid is as a critical

building block in the synthesis of the hypolipidemic agent, Gemfibrozil.[5] Gemfibrozil is a well-

established drug for the treatment of hyperlipidemia.

Synthesis of Gemfibrozil
The synthesis of Gemfibrozil from 2,2-Dimethylpentanoic acid derivatives is a multi-step

process. A common route involves the reaction of a 2,2-dimethylpentanoate ester with 2,5-

dimethylphenol. Several patented methods exist, aiming for high yield and purity.

The following protocol is a representative example of a laboratory-scale synthesis of

Gemfibrozil, adapted from patented industrial processes.

Materials:

Methyl 2,2-dimethyl-5-bromopentanoate

2,5-Dimethylphenol
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Potassium Carbonate

Tetrabutylammonium Bromide

Methanol

Sodium Hydroxide

Hydrochloric Acid

Acetone

Procedure:[6]

A mixture of methyl 2,2-dimethyl-5-bromopentanoate (30 kg), potassium carbonate (50 kg),

2,5-dimethylphenol (40 kg), and tetrabutylammonium bromide (3 kg) is heated to 105-115

°C.[6]

An additional 54 kg of methyl 2,2-dimethyl-5-bromopentanoate is added at a rate that

maintains the temperature within the specified range.[6]

The reaction mixture is held at 105-115 °C for 3 hours.[6]

After cooling to 50-70 °C, methanol (75 L) is added.[6] The mixture is further cooled to 18-20

°C and filtered.[6]

The resulting gemfibrozil methyl ester is hydrolyzed by treating a methanol solution with

aqueous sodium hydroxide at reflux for 3 hours (pH > 12.5).[6]

After distilling off the methanol, water is added, and the mixture is cooled to 25-30 °C to

precipitate the sodium salt of Gemfibrozil.[6]

The sodium salt is then treated with hydrochloric acid in acetone to yield the final Gemfibrozil

product, which is then purified.[6]
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Starting Materials

Esterification

Hydrolysis & Purification

Methyl 2,2-dimethyl-5-bromopentanoate

Reaction Mixture

2,5-Dimethylphenol K2CO3, TBAB

Gemfibrozil Methyl Ester

Heating (105-115°C)

Gemfibrozil Sodium Salt

NaOH, Methanol, Reflux

Gemfibrozil (Final Product)

HCl, Acetone
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High-Performance Lubricants
The sterically hindered structure of 2,2-dimethylpentanoic acid and its esters provides

excellent thermal and oxidative stability, making them ideal candidates for high-performance

lubricant base oils and additives. Esters derived from neo-acids, such as neopentyl glycol

esters of branched dicarboxylic acids, have demonstrated superior properties compared to

conventional lubricants.[7]
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Synthesis of 2,2-Dimethylpentanoic Acid Esters
The synthesis of lubricant esters typically involves the esterification of 2,2-dimethylpentanoic
acid with a suitable polyol, such as neopentyl glycol or trimethylolpropane.

The following is a general protocol for the synthesis of a dicarboxylate ester, which can be

adapted for 2,2-dimethylpentanoic acid.[7]

Materials:

Dicarboxylic acid (e.g., dodecanedioic acid)

Branched alcohol (e.g., 2-ethyl-1-hexanol)

Toluene (as azeotropic solvent)

p-Toluenesulfonic acid (catalyst)

Procedure:

The dicarboxylic acid, branched alcohol, toluene, and p-toluenesulfonic acid are charged into

a reaction flask equipped with a Dean-Stark trap and a condenser.

The mixture is heated to reflux, and the water formed during the reaction is continuously

removed via the Dean-Stark trap.

The reaction is monitored by measuring the amount of water collected and by acid value

determination of the reaction mixture.

Once the reaction is complete (acid value < 0.5 mg KOH/g), the toluene is removed by

distillation.

The crude ester is then purified by washing with a dilute sodium bicarbonate solution,

followed by water, and then dried under vacuum.
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2,2-Dimethylpentanoic Acid + Polyol
(e.g., Neopentyl Glycol)

Esterification Reaction
(Azeotropic Distillation)

Acid Catalyst
(e.g., p-TSA)

Purification
(Washing & Drying)

High-Performance Lubricant Ester
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Performance Data of Branched Dicarboxylate Esters
While specific data for 2,2-dimethylpentanoic acid esters is limited in publicly available

literature, the performance of analogous branched dicarboxylate esters provides a strong

indication of their potential.
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Ester Type
Viscosity
Index (VI)

Pour Point
(°C)

Oxidative
Stability
(OT, °C)

Flash Point
(°C)

Reference

Di-2-

ethylbutyl

dodecanedio

ate (D2EBD)

178-216 - 216 - [7]

Di-2-

ethylhexyl

dodecanedio

ate (D2EHD)

- -58 - 200 [7]

Di-2-

ethylhexyl

azelate

(D2EHAz)

- < -60 - - [7]

Di-2-

ethylhexyl

suberate

(D2EHSub)

- < -60 - - [7]

Advanced Polymers: Polyesters and Polyurethanes
The unique structure of 2,2-dimethylpentanoic acid can be leveraged to synthesize

polyesters and polyurethanes with tailored properties. The bulky neo-group can enhance

hydrolytic stability and impart flexibility to the polymer backbone.

Polyesters
Polyesters derived from 2,2-dimethylpentanoic acid can be synthesized through

polycondensation reactions with various diols. These polyesters are expected to exhibit good

thermal stability and resistance to degradation.

A general procedure for the synthesis of aliphatic polyesters is provided below, which can be

adapted for monomers derived from 2,2-dimethylpentanoic acid.[8]
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Materials:

Dicarboxylic acid or its dimethyl ester (derived from 2,2-dimethylpentanoic acid)

Diol (e.g., 1,4-butanediol)

Catalyst (e.g., titanium tetrabutoxide)

Procedure:

The dicarboxylic acid (or its ester) and the diol are charged into a reactor equipped with a

mechanical stirrer, a nitrogen inlet, and a distillation outlet.

The catalyst is added, and the mixture is heated under a nitrogen atmosphere.

The temperature is gradually increased to facilitate the esterification/transesterification

reaction and the removal of water or methanol.

Once the initial reaction is complete, a vacuum is applied to remove the remaining

byproducts and drive the polymerization to a high molecular weight.

The resulting polyester is then cooled and collected.

Polyurethanes
2,2-Dimethylpentanoic acid can be used to synthesize polyester polyols, which are key

components in the production of polyurethanes. These bio-based polyols can be reacted with

isocyanates to form a wide range of polyurethane materials, from flexible foams to rigid

coatings.

The synthesis of polyols involves the reaction of 2,2-dimethylpentanoic acid with a

polyfunctional alcohol, such as glycerol or trimethylolpropane, followed by further reactions to

introduce hydroxyl groups.

The following is a general protocol for the preparation of polyurethane foam using a

synthesized polyol.

Materials:
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Polyester polyol (derived from 2,2-dimethylpentanoic acid)

Polymeric Methylene Diphenyl Diisocyanate (pMDI)

Catalysts (e.g., amine and tin-based)

Surfactant (silicone-based)

Blowing agent (e.g., water or a physical blowing agent)

Procedure:

The polyester polyol, catalysts, surfactant, and blowing agent are pre-mixed to form the "B-

side" of the formulation.

The "A-side" (pMDI) is then added to the B-side in a specific ratio (isocyanate index).

The components are rapidly and thoroughly mixed.

The mixture is poured into a mold where it expands and cures to form the polyurethane

foam.

Polyester Synthesis
Polyurethane Synthesis

2,2-Dimethylpentanoic Acid

Polyester Monomer
(Diacid/Diester) Polyester Polyol

Polyester

Diol

Polyurethane

Isocyanate
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Other Potential Industrial Applications
Plasticizers
Esters of 2,2-dimethylpentanoic acid have the potential to be used as primary or secondary

plasticizers for polymers such as polyvinyl chloride (PVC). The branched structure can improve

low-temperature flexibility and reduce migration compared to some conventional plasticizers.[9]

Dyes and Coatings
As a chemical intermediate, 2,2-dimethylpentanoic acid can be used in the synthesis of dyes

and as a modifier in coating resins.[1] The incorporation of the neo-structure can enhance the

durability and weather resistance of the final product.

Conclusion
2,2-Dimethylpentanoic acid is a valuable and versatile chemical building block with a well-

established role in the pharmaceutical industry and significant untapped potential in the

production of high-performance materials. Its unique neo-structure provides inherent stability

that can be harnessed to create advanced lubricants, durable polymers, and effective

plasticizers. Further research into the synthesis and characterization of its derivatives is

warranted to fully realize its industrial capabilities and to develop innovative and sustainable

chemical products. This guide provides a foundational framework for researchers and

professionals to explore and expand the applications of this promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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